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Compound of Interest

Compound Name: 4-(4-Iodophenyl)morpholine

CAS No.: 87350-77-4

Cat. No.: B1306202

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

emergency procedures for 4-(4-Iodophenyl)morpholine (CAS No. 87350-77-4). As a crucial

building block in synthetic chemistry, particularly in the development of novel therapeutics, a

thorough understanding of its hazard profile is paramount for ensuring laboratory safety and

experimental integrity. This guide synthesizes critical data from safety data sheets (SDS) and

chemical supplier information to offer a field-proven perspective on risk mitigation.

Chemical and Physical Identity
4-(4-Iodophenyl)morpholine is a halogenated heterocyclic compound.[1] Its core structure

consists of a morpholine ring attached to an iodophenyl group. This substitution pattern makes

it a valuable synthon in cross-coupling reactions and medicinal chemistry.
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Identifier Value Source

CAS Number 87350-77-4 [1]

Molecular Formula C₁₀H₁₂INO [2][3]

Molecular Weight 289.11 g/mol [1][3]

Synonyms
4-Iodomorpholinobenzene, N-

(4-iodophenyl)morpholine
[1][3][4]

Appearance Solid [1][5]

Melting Point 158-163 °C [1][5]

Hazard Identification and GHS Classification
According to available safety data, 4-(4-Iodophenyl)morpholine is classified as harmful if

swallowed.[1][6] The primary hazards are associated with acute oral toxicity.

GHS Classification Summary

Classification Code Description Pictogram Signal Word

Acute Toxicity,

Oral
H302

Harmful if

swallowed

GHS07

(Exclamation

Mark)[1]

Warning[1]

It is important to note that while the primary classification is for acute oral toxicity, related

morpholine compounds can exhibit other hazards such as skin and eye irritation. Therefore, a

cautious approach assuming potential for mild irritation is prudent.

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential when working with 4-(4-
Iodophenyl)morpholine. The hierarchy of controls, from most to least effective, should always

be prioritized.
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Engineering Controls
The primary engineering control for handling this compound, as with most solid chemical

reagents, is a certified chemical fume hood. This provides adequate ventilation, captures any

dust generated during handling, and protects the user from inhalation exposure.

Personal Protective Equipment (PPE)
Proper PPE is the final barrier between the researcher and the chemical. The selection of

appropriate PPE is critical for preventing accidental exposure.

Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles (compliant

with EN 166)

Protects eyes from any

airborne dust particles.

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents direct skin contact.

Gloves should be inspected

before use and changed

immediately if contaminated.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Logical Flow for PPE Selection
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Assess Task: Handling 4-(4-Iodophenyl)morpholine (Solid)

Is there a risk of dust generation
(e.g., weighing, transferring)?

Work in a Chemical Fume Hood

Yes

Wear Safety Glasses with Side Shields (or Goggles)

Wear Nitrile Gloves

Wear a Laboratory Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Solid 4-(4-Iodophenyl)morpholine.

Safe Handling and Storage Protocols
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Adherence to strict handling and storage procedures is fundamental to mitigating the risks

associated with 4-(4-Iodophenyl)morpholine.

Handling
Weighing and Transfer: All weighing and transfer of the solid material should be conducted

within a chemical fume hood to contain any dust.

Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly after handling the compound.[2]

Incompatible Materials: Keep away from strong oxidizing agents.[2]

Storage
Container: Keep the container tightly closed.[2]

Conditions: Store in a dry, cool, and well-ventilated place.[2] Some suppliers recommend

refrigerated storage (2-8°C).[5]

Storage Class: This compound is classified under Storage Class 11 (Combustible Solids) in

Germany.[1][2]

Emergency Procedures
In the event of an accidental exposure or spill, a rapid and informed response is crucial.

First-Aid Measures
If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention. The primary hazard is acute oral toxicity.[6]

If on Skin: Wash off with soap and plenty of water. Remove any contaminated clothing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.
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Accidental Release Measures
In the case of a spill, the following workflow should be initiated to ensure safe and effective

cleanup.

Spill of 4-(4-Iodophenyl)morpholine Occurs

Evacuate and Secure the Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if large spill)

Cover with Inert Absorbent Material
(e.g., vermiculite, sand)

Carefully Sweep or Scoop Up Material

Place in a Sealed Container for Waste Disposal

Decontaminate Spill Area

Spill Neutralized

Click to download full resolution via product page
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Caption: Emergency Workflow for a Solid Chemical Spill.

Toxicological and Stability Information
Acute Toxicity: The primary toxicological concern is harm if swallowed (Acute Toxicity, Oral,

Category 4).[1]

Chemical Stability: The compound is stable under normal storage and handling conditions.[2]

Hazardous Reactions: No hazardous polymerization is expected to occur.[2]

Conditions to Avoid: Incompatible materials (strong oxidizing agents).[2]

Hazardous Decomposition Products: Under combustion, it may produce carbon oxides,

nitrogen oxides, and hydrogen iodide.

Disposal Considerations
All waste material, including contaminated absorbent material and empty containers, should be

disposed of in accordance with local, state, and federal regulations. It is essential to consult

with your institution's environmental health and safety (EHS) department for specific disposal

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 4-(4-
Iodophenyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306202/docs#a-comprehensive-safety-and-
handling-guide-for-4-4-iodophenyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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